![molecular formula C10H14N2O2 B2805727 5-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid CAS No. 1248355-30-7](/img/structure/B2805727.png)
5-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid” is a chemical compound with the CAS Number: 1248355-30-7 . It has a molecular weight of 194.23 and its molecular formula is C10H14N2O2 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H14N2O2/c1-6(2)12-9(7-3-4-7)8(5-11-12)10(13)14/h5-7H,3-4H2,1-2H3,(H,13,14) . This code provides a specific textual representation of the compound’s molecular structure.Scientific Research Applications
Synthesis and Reactions
Synthesis of Pyrazole Derivatives : Research has focused on synthesizing various pyrazole derivatives, including those related to 5-cyclopropyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. For instance, Şener et al. (2002) studied the reactions of cyclic oxalyl compounds with hydrazines or hydrazones, leading to the synthesis of different pyrazole derivatives (Şener, Akçamur, Bildmci, Kasımoğulları, & Akçamur, 2002).
Cyclopropane Fatty Acids as Inhibitors : Hartmann et al. (1994) explored the synthesis of cyclopropane fatty acids, potentially relevant to mycolic acid biosynthesis inhibition. This research highlights the utility of cyclopropane compounds in biochemical contexts (Hartmann, Minnikin, Römming, Baird, Ratledge, & Wheeler, 1994).
Structural Analysis
- Crystal Structure Analysis : Kumarasinghe et al. (2009) conducted a study on a similar pyrazole compound, analyzing its crystal structure. This research provides insights into the structural characteristics of pyrazole derivatives (Kumarasinghe, Hruby, & Nichol, 2009).
Chemical Properties and Applications
- Functionalization and Cyclization Reactions : Another study by Akçamur et al. (1997) focused on the functionalization and cyclization reactions of pyrazole carboxylic acid, which is relevant to understanding the chemical properties and potential applications of this compound (Akçamur, Şener, Ipekoglu, & Kollenz, 1997).
Biological and Medicinal Chemistry
Synthesis for Biological Studies : Studies such as those by Reddy et al. (2022) and Zanatta et al. (2013) have synthesized pyrazole carboxylic acids for subsequent biological and medicinal chemistry investigations. These studies underscore the importance of pyrazole derivatives in drug discovery and pharmacology (Reddy, Reddy, Reddy, Laxminarayana, & Reddy, 2022); (Zanatta, Silva, Silva, Aquino, Bonacorso, & Martins, 2013)(https://consensus.app/papers/two‐step-synthesis-5‐substituted‐1h‐tetrazoles-zanatta/2af8585853e45d8dacff996d4751b9e5/?utm_source=chatgpt).
Quantum-Chemical Calculations : Yıldırım et al. (2005) conducted experimental and theoretical studies on pyrazole-3-carboxamide and -3-carboxylate derivatives, contributing to the understanding of the chemical behavior of these compounds (Yıldırım, Kandemirli, & Demir, 2005).
Safety and Hazards
Properties
IUPAC Name |
5-cyclopropyl-1-propan-2-ylpyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-6(2)12-9(7-3-4-7)8(5-11-12)10(13)14/h5-7H,3-4H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQMAYQYUXRQMSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=C(C=N1)C(=O)O)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.